Cas no 2097857-90-2 (N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide)

N-(2H-1,3-Benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide is a structurally complex carboxamide derivative featuring fused heterocyclic moieties, including a benzodioxole and dihydrobenzofuran group. This compound exhibits potential as a bioactive intermediate in pharmaceutical research, particularly in the development of CNS-targeting agents due to its affinity for neurotransmitter receptors. Its rigid polycyclic framework enhances binding selectivity, while the carboxamide linkage offers synthetic versatility for further derivatization. The presence of electron-rich aromatic systems may contribute to favorable pharmacokinetic properties, such as improved metabolic stability. This molecule serves as a valuable scaffold for medicinal chemistry applications, enabling exploration of structure-activity relationships in receptor modulation studies.
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide structure
2097857-90-2 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
CAS No:2097857-90-2
MF:C20H20N2O4
MW:352.383805274963
CID:6385513
PubChem ID:126853468
Update Time:2025-05-28

N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
    • AKOS032467284
    • N-(1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
    • F6553-1208
    • 2097857-90-2
    • Inchi: 1S/C20H20N2O4/c23-20(21-16-2-4-18-19(10-16)26-12-25-18)22-7-5-15(11-22)13-1-3-17-14(9-13)6-8-24-17/h1-4,9-10,15H,5-8,11-12H2,(H,21,23)
    • InChI Key: QJPKSBSZZUNYCY-UHFFFAOYSA-N
    • SMILES: O1CCC2=C1C=CC(=C2)C1CN(C(NC2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

  • Exact Mass: 352.14230712g/mol
  • Monoisotopic Mass: 352.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60Ų

N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6553-1208-2μmol
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6553-1208-5μmol
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6553-1208-10μmol
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6553-1208-20μmol
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6553-1208-1mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
1mg
$54.0 2023-09-08
Life Chemicals
F6553-1208-2mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
2mg
$59.0 2023-09-08
Life Chemicals
F6553-1208-3mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
3mg
$63.0 2023-09-08
Life Chemicals
F6553-1208-4mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
4mg
$66.0 2023-09-08
Life Chemicals
F6553-1208-5mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
5mg
$69.0 2023-09-08
Life Chemicals
F6553-1208-10mg
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
2097857-90-2
10mg
$79.0 2023-09-08

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide (CAS: 2097857-90-2)

N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide (CAS: 2097857-90-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and dihydrobenzofuran moieties, has shown promising potential in targeting specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the coupling of the benzodioxole and dihydrobenzofuran fragments, followed by the introduction of the pyrrolidine carboxamide group. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, which is critical for further preclinical and clinical development.

In vitro studies have demonstrated that this compound exhibits high affinity for specific receptor targets, including serotonin and dopamine receptors, suggesting its potential application in treating psychiatric and neurodegenerative diseases. Additionally, preliminary data indicate that it may modulate key signaling pathways involved in cell proliferation and apoptosis, highlighting its relevance in oncology research. The compound's ability to cross the blood-brain barrier (BBB) has been confirmed through pharmacokinetic studies, further supporting its utility in central nervous system (CNS)-targeted therapies.

Recent in vivo studies using rodent models have provided encouraging results. For instance, administration of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide in a Parkinson's disease model showed significant improvement in motor function and reduction in neuroinflammation. Similarly, in cancer xenograft models, the compound exhibited tumor growth inhibition with minimal off-target effects. These findings underscore its potential as a dual-purpose therapeutic agent, though further studies are needed to fully understand its safety profile and long-term effects.

Despite these promising results, challenges remain in the development of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed to advance the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the aim of translating this research into viable therapeutic options.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to explore its full potential, this compound may pave the way for innovative treatments in neurology and oncology, addressing unmet medical needs in these fields.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen